Cas no 874880-27-0 (4-Methoxy-6-(trifluoromethoxy)quinoline)

• Product Name: 4-Methoxy-6-(trifluoromethoxy)quinoline
• CAS No: 874880-27-0
• MF: C₁₁H₈F₃NO₂
• MW: 243.181933403015
• CID: 5730170
• PubChem ID: 135293950
• Update Time: 2023-10-31

4-Methoxy-6-(trifluoromethoxy)quinoline Chemical and Physical Properties

Names and Identifiers

• DTXSID401278377
• 874880-27-0
• SCHEMBL20460397
• Quinoline, 4-methoxy-6-(trifluoromethoxy)-
• 4-Methoxy-6-(trifluoromethoxy)quinoline

• Inchi： 1S/C11H8F3NO2/c1-16-10-4-5-15-9-3-2-7(6-8(9)10)17-11(12,13)14/h2-6H,1H3
• InChI Key： LEUHDMXDPPKIAX-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC2C(=C(C=CN=2)OC)C=1)(F)F

Computed Properties

• Exact Mass: 243.05071298g/mol
• Monoisotopic Mass: 243.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 31.4Ų

Experimental Properties

• Density: 1.342±0.06 g/cm3(Predicted)
• Boiling Point: 253.5±35.0 °C(Predicted)
• pka: 5.35±0.16(Predicted)